Two-dimensional lead-free silver-bismuth double perovskite nanobelts with intrinsic chirality via co-antisolvent modulation strategy†
Chemical Communications Pub Date: 2023-10-27 DOI: 10.1039/D3CC04308H
Abstract
This study presents an optimized co-antisolvent modulation strategy for producing two-dimensional lead-free chiral double perovskite nanomaterial with superior chirality and stability. The chiroptical signals or their dissymmetric factors are significantly influenced by the selection of antisolvent mixture. This research contributes to the advancement of chiral semiconductor materials and expands the understanding of their behavior at the nanoscale.
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Journal Nameļ¼Chemical Communications
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CAS no.: 13577-19-0
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